N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[(1-cyclopentyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H24N4O2/c1-12-10-15(21-24-12)18(23)19-11-16-14-8-4-5-9-17(14)22(20-16)13-6-2-3-7-13/h10,13H,2-9,11H2,1H3,(H,19,23)
• InChI Key: QZXOJVHVOFOKQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC2=NN(C3=C2CCCC3)C4CCCC4
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-5-methylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H24N4O2 and its molecular weight is 328.416. The purity is usually 95%.
BenchChem offers high-quality N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-5-methylisoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-5-methylisoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-5-methylisoxazole-3-carboxamide involves the reaction of 1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid with 2-amino-4,5-dimethylisoxazole in the presence of a coupling agent to form the intermediate, which is then reacted with N-methyl-N-(tert-butoxycarbonyl)glycine to form the final product.

Starting Materials
1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid, 2-amino-4,5-dimethylisoxazole, coupling agent, N-methyl-N-(tert-butoxycarbonyl)glycine

Reaction
Step 1: React 1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid with a coupling agent (e.g. EDCI/HOBt) in the presence of a base (e.g. DIPEA) and a solvent (e.g. DMF) to form the activated ester intermediate., Step 2: Add 2-amino-4,5-dimethylisoxazole to the reaction mixture and stir at room temperature for several hours to form the intermediate product., Step 3: Purify the intermediate product by column chromatography., Step 4: React the purified intermediate product with N-methyl-N-(tert-butoxycarbonyl)glycine in the presence of a coupling agent (e.g. EDCI/HOBt) and a base (e.g. DIPEA) in a solvent (e.g. DMF) to form the final product., Step 5: Deprotect the tert-butoxycarbonyl group using an acid (e.g. TFA) to obtain the desired compound.